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Cat. No.: B15605202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of A2ti-1, a small molecule inhibitor of the Annexin A2 heterotetramer (A2t), in cell culture

experiments. A2ti-1 specifically targets the S100A10 subunit of the A2t complex, effectively

inhibiting its interaction with Annexin A2.[1][2][3] This inhibition has been demonstrated to be a

potent method for preventing the entry of Human Papillomavirus (HPV), particularly HPV16,

into epithelial cells.[1][2][4]

Mechanism of Action
A2ti-1 functions by disrupting the formation of the Annexin A2/S100A10 (A2t) heterotetramer.

[1] The A2t complex is crucial for the entry of HPV into host cells by facilitating the

internalization of the viral capsid.[3][4] By binding to the S100A10 subunit, A2ti-1 prevents the

association with Annexin A2, thereby blocking the pathway for viral entry.[1][2][3] Studies have

also suggested that inhibiting the A2t complex with A2ti-1 can enhance the host immune

response to HPV16.[1][3]
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Seed HeLa or HaCaT Cells
(2x10^4 cells/well)

Incubate Overnight

Add A2ti-1 or DMSO Control
(Increasing Concentrations)

Incubate

Toxicity Assay
(72h Incubation)

HPV16 PsV-GFP Infection
(48h Incubation)

pHrodo-HPV16 PsV Internalization
(6h Incubation)

Trypan Blue Cell Counting Flow Cytometry (% GFP Positive) Flow Cytometry (MFI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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